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Compound of Interest

Compound Name: T 26¢ disodium salt

Cat. No.: B1436100

Executive Summary & Product Identity

Welcome to the Technical Support Center. | am Dr. Aris Thorne, Senior Application Scientist.
The guide below is designed not merely to list instructions but to explain the physicochemical
logic governing the stability and efficacy of T-26¢ disodium salt.

T-26c¢ is a highly potent, selective, non-zinc-binding inhibitor of Matrix Metalloproteinase-13
(MMP-13). Unlike broad-spectrum hydroxamate inhibitors that chelate the catalytic zinc ion
(often leading to "musculoskeletal syndrome” side effects), T-26c¢ targets the S1' specificity
pocket, offering >2600-fold selectivity over other MMPs.

Critical Technical Alert: Users often confuse the free acid form with the disodium salt. This
guide specifically addresses the disodium salt (CAS: 869298-22-6), which exhibits distinct
solubility and hygroscopic properties compared to the free acid.

Physicochemical Profile[1][2][3][4][5][6]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1436100?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Property Specification

4-[[l2-[[Ir3-
(Methyloxy)phenyllmethyllamino]carbonyl]-4-
0x0-3,4-dihydrothieno[2,3-d]pyrimidin-5-
ylmethylloxy]methyl]benzoate Disodium

Chemical Name

Molecular Weight 523.47 g/mol

Formula C24H19N3Na206S

Target MMP-13 (Collagenase 3)

Potency (ICso) 6.9 pM (0.0069 nM)

Selectivity >2600-fold vs. MMP-1, -2, -3, -7, -8, -9, -14
Appearance White to beige solid

Storage & Stability Troubleshooting

Q: I received the vial at ambient temperature, but the datasheet says store at -20°C. Is my
product degraded?

A: The product is likely stable, provided the vial remained sealed.

e Mechanism: T-26¢ disodium salt is chemically stable in its solid state for short durations
(weeks) at room temperature (RT). We ship at RT to reduce environmental impact and cost,
as accelerated stability studies show no significant purity loss (<1%) over 14 days at 25°C.

e Action: Immediately transfer the vial to -20°C upon receipt.

o Risk Factor: The primary enemy is moisture, not heat (in the short term). The disodium salt
form is hygroscopic. If the seal is compromised, atmospheric moisture can induce hydrolysis
of the ester linkage or clumping.

Q: How do | prevent degradation after opening the vial?

A: You must implement a "Desiccated Cold Chain" protocol.
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o Equilibration: Before opening, allow the vial to warm to Room Temperature (approx. 30 mins)
inside a desiccator. Why? Opening a cold vial in humid lab air causes immediate water
condensation on the hygroscopic salt, leading to hydrolysis.

 Aliquotting: Never store the main stock at 4°C if dissolved. Dissolve, aliquot, and freeze.

 Inert Gas: Flush the headspace with Argon or Nitrogen before re-sealing to prevent oxidative
degradation of the thieno-pyrimidine core over long periods.

Q: What are the signs of degradation?
A:

e Physical: Change from a free-flowing white/beige powder to a sticky, yellowed gum (indicates
moisture absorption and partial hydrolysis).

o Chemical (HPLC): Appearance of a peak corresponding to the hydrolyzed carboxylic acid
metabolite or cleavage of the benzyl-amide moiety.

e Functional: Loss of nanomolar potency in collagen degradation assays.
Solubilization & Reconstitution Protocols
Q: Can I dissolve T-26c¢ disodium salt directly in cell culture media?

A:No. While the disodium salt improves water solubility compared to the free acid, direct
addition to media often results in "micro-precipitation” due to the high salt content and buffering
capacity of media (e.g., DMEM).

Protocol: The "Solvent-Step" Method

e Primary Solvent (Stock): Dissolve the powder in DMSO (Dimethyl Sulfoxide) to a
concentration of 10 mM.

o Note: Warming to 37°C and varying sonication (30-60 seconds) may be required. The
solution should be clear and colorless/pale yellow.

o Solubility Limit: DMSO supports up to ~10 mM.[1][2] Water supports ~1 mM.
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 Intermediate Dilution: Dilute the DMSO stock 1:10 into PBS (Phosphate Buffered Saline, pH
7.4) or water.

» Final Application: Add this intermediate solution to your culture media.

o Target: Ensure final DMSO concentration is <0.1% to avoid solvent toxicity in sensitive
chondrocytes or cartilage explants.

Q: My solution turned cloudy upon adding water. What happened?
A: You likely exceeded the aqueous solubility limit (approx. 1 mM) or the pH dropped.

e The Chemistry: The "disodium"” form relies on the ionization of the carboxylate and the
pyrimidine ring system. If the pH drops (e.g., in unbuffered water absorbing CO3), the
compound may protonate back to the less soluble free acid form.

e Fix: Add a drop of 0.1 M NaOH or use a buffered solvent (PBS, pH 7.4) immediately. Do not
heat cloudy agueous solutions excessively, as this accelerates ester hydrolysis.

Storage of Solutions:
e DMSO Stock (10 mM): Stable at -80°C for 6 months.

e Agueous Working Solution: Prepare fresh daily. Do not freeze.

Experimental Application Guide (Mechanism &
Causality)

Q: Why do | see variability in ICso values in my enzymatic assays?

A: T-26c¢ is a "slow-binding" or tight-binding inhibitor targeting the S1' pocket. Standard rapid-
mixing protocols may underestimate its potency.

e Recommendation: Pre-incubate T-26¢ with the MMP-13 enzyme for 30-60 minutesbefore
adding the fluorogenic substrate. This allows the inhibitor to undergo the conformational
change necessary to lock into the S1' specificity pocket.
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Q: Is T-26c¢ effective for in vivo studies?
A: Yes, it is orally bioavailable.[3][4]

o Dosage Context: In models like bovine nasal septum cartilage explants, 0.1 uM T-26¢
inhibits collagen degradation by >87%.[2][5][6]

o Selectivity Check: If you observe effects on gelatinase activity (MMP-2/9), verify your
concentration. At >10 pM, selectivity windows narrow, potentially affecting off-target MMPs.

Visualizations

Figure 1: Mechanism of Action & Downstream Effects

Caption: T-26¢ selectively binds the MMP-13 S1' pocket, blocking the cleavage of Collagen Il
and Aggrecan, thereby preventing ECM degradation in osteoarthritis models.
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Figure 2: Optimal Reconstitution & Storage Workflow
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Caption: Step-by-step decision tree for handling T-26¢ to maximize stability and prevent
precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1436100#t-26¢-disodium-salt-degradation-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1436100#t-26c-disodium-salt-degradation-and-storage-conditions
https://www.benchchem.com/product/b1436100#t-26c-disodium-salt-degradation-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1436100?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

